Cas no 98556-62-8 (2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbonitrile)

• Product Name: 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbonitrile
• CAS No: 98556-62-8
• MF: C₈H₄N₂O₂
• MW: 160.129561424255
• CID: 2112399
• PubChem ID: 10176255
• Update Time: 2025-05-21

2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-2-oxo-6-Benzoxazolecarbonitrile
• 2-oxo-2,3-dihydro-benzoxazole-6-carbonitrile
• 6-cyanobenzoxazolinone
• QHRWXMSWKMRKEK-UHFFFAOYSA-N
• 6-Cyano-2-hydroxybenzo[d]oxazole
• 2-Oxo-2,3-dihydro-benzooxazole-6-carbonitrile
• 2-oxo-2,3-dihydrobenzo[d]oxazole-6-carbonitrile
• 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbonitrile

• Inchi： 1S/C8H4N2O2/c9-4-5-1-2-6-7(3-5)12-8(11)10-6/h1-3H,(H,10,11)
• InChI Key： QHRWXMSWKMRKEK-UHFFFAOYSA-N
• SMILES： O1C(NC2C=CC(C#N)=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 255
• XLogP3: 0.9
• Topological Polar Surface Area: 62.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbonitrile

2-Oxo-2,3-Dihydro-1,3-Benzoxazole-6-Carbonitrile: A Comprehensive Overview

2-Oxo-2,3-dihydro-1,3-benzoxazole-6-carbonitrile (CAS No. 98556-62-8) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically benzoxazoles, which are known for their versatile applications in drug discovery and materials science. The benzoxazole core of this molecule provides a unique platform for functionalization, enabling the exploration of diverse chemical and biological properties.

The structure of 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbonitrile is characterized by a fused benzene ring and a five-membered heterocyclic ring containing oxygen and nitrogen atoms. The carbonitrile group at the 6-position introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. Recent studies have highlighted the importance of such substituents in modulating the reactivity and bioavailability of heterocyclic compounds.

One of the most notable aspects of this compound is its potential in drug design. Researchers have explored its ability to act as a scaffold for developing bioactive molecules. For instance, benzoxazole derivatives have been investigated for their anti-inflammatory, anticancer, and antimicrobial activities. The carbonitrile group in this compound has been shown to enhance its ability to interact with biological targets, making it a promising candidate for further pharmacological studies.

In terms of synthesis, 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbonitrile can be prepared through various routes, including cyclization reactions and nucleophilic substitutions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For example, the use of transition metal catalysts has facilitated the construction of the benzoxazole ring system with high yields and excellent stereocontrol.

The electronic properties of benzoxazole derivatives make them attractive candidates for applications in materials science. The conjugated system within the benzoxazole ring allows for strong absorption in the ultraviolet-visible spectrum, which is valuable for optoelectronic devices. Additionally, the presence of the carbonitrile group can further tune the electronic properties, making this compound suitable for use in light-emitting diodes (LEDs) and photovoltaic materials.

Recent studies have also focused on the environmental impact of benzoxazole derivatives. Researchers have investigated their biodegradability and toxicity profiles to assess their suitability for large-scale applications. The results suggest that compounds like 2-oxo-2,3-dihydro-1,3-benzoxazole-6-carbonitrile exhibit low toxicity to aquatic organisms, making them environmentally friendly options for various industrial applications.

In conclusion, 2-Oxo-2,3-dihydro-1,3-benzoxazole-6-carbonitrile (CAS No. 98556-62-8) is a multifaceted compound with immense potential across diverse fields. Its unique structure and functional groups make it an ideal candidate for exploring novel chemical reactions and developing innovative materials. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both academic and industrial endeavors.